![molecular formula C20H22N2O3 B5295119 1-[3-(benzyloxy)benzoyl]piperidine-4-carboxamide](/img/structure/B5295119.png)
1-[3-(benzyloxy)benzoyl]piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[3-(benzyloxy)benzoyl]piperidine-4-carboxamide, also known as BB-94, is a synthetic compound that belongs to the family of hydroxamic acid-based matrix metalloproteinase (MMP) inhibitors. It was first synthesized in 1994 by British Biotech Pharmaceuticals and has since been used as a research tool in various scientific fields, including cancer research, cardiovascular disease, and inflammation.
Mechanism of Action
1-[3-(benzyloxy)benzoyl]piperidine-4-carboxamide inhibits MMP activity by binding to the active site of the enzyme and preventing it from degrading the extracellular matrix. MMPs require a zinc ion in their active site for catalytic activity, and this compound chelates this zinc ion, thereby inhibiting enzyme activity.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including inhibition of MMP activity, reduction of tumor growth and metastasis, reduction of atherosclerosis, and reduction of inflammation. This compound has also been shown to have anti-angiogenic effects, which may contribute to its anti-tumor activity.
Advantages and Limitations for Lab Experiments
One advantage of 1-[3-(benzyloxy)benzoyl]piperidine-4-carboxamide is its specificity for MMPs, which allows for targeted inhibition of these enzymes without affecting other cellular processes. However, this compound has relatively low potency compared to other MMP inhibitors, and its use may be limited by its toxicity and poor pharmacokinetics.
List of
Future Directions
1. Development of more potent MMP inhibitors with improved pharmacokinetics and reduced toxicity.
2. Investigation of the role of MMPs in other diseases, such as neurodegenerative disorders and fibrosis.
3. Development of combination therapies using MMP inhibitors and other anti-cancer drugs to improve efficacy.
4. Investigation of the role of MMPs in the immune system and their potential as targets for immunotherapy.
5. Development of MMP inhibitors with improved selectivity for specific MMP isoforms.
6. Investigation of the role of MMPs in wound healing and tissue regeneration.
7. Development of MMP inhibitors with improved bioavailability for oral administration.
8. Investigation of the role of MMPs in aging and age-related diseases.
9. Development of MMP inhibitors with improved ability to penetrate the blood-brain barrier for the treatment of neurological disorders.
10. Investigation of the potential of MMP inhibitors as anti-viral agents.
Synthesis Methods
The synthesis of 1-[3-(benzyloxy)benzoyl]piperidine-4-carboxamide involves several steps, starting with the reaction of 3-hydroxybenzoic acid with benzyl bromide to form 3-benzyloxybenzoic acid. This compound is then reacted with piperidine-4-carboxylic acid to produce the desired product, this compound. The final compound is obtained after purification through column chromatography and recrystallization.
Scientific Research Applications
1-[3-(benzyloxy)benzoyl]piperidine-4-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular disease, and inflammation. In cancer research, this compound has been shown to inhibit the activity of MMPs, which are enzymes involved in tumor invasion and metastasis. MMPs degrade the extracellular matrix, allowing cancer cells to invade and spread to other tissues. By inhibiting MMP activity, this compound may prevent cancer cells from spreading and improve the efficacy of chemotherapy.
In cardiovascular disease, MMPs play a role in the development of atherosclerosis, the buildup of plaque in arteries that can lead to heart attack and stroke. This compound has been shown to reduce the development of atherosclerosis in animal models by inhibiting MMP activity.
Inflammation is also associated with MMP activity, and this compound has been shown to reduce inflammation in animal models of arthritis and colitis.
properties
IUPAC Name |
1-(3-phenylmethoxybenzoyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O3/c21-19(23)16-9-11-22(12-10-16)20(24)17-7-4-8-18(13-17)25-14-15-5-2-1-3-6-15/h1-8,13,16H,9-12,14H2,(H2,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTLVSYUXSGGJGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C(=O)C2=CC(=CC=C2)OCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.